N-Desmethyl-4'-hydroxy Tamoxifen (E/Z Mixture)
N-Desmethyl-4'-hydroxy Tamoxifen (E/Z Mixture)
A metabolite of Tamoxifen.
Brand Name:
Vulcanchem
CAS No.:
170171-12-7
VCID:
VC0023208
InChI:
InChI=1S/C25H27NO2/c1-3-24(19-9-13-22(27)14-10-19)25(20-7-5-4-6-8-20)21-11-15-23(16-12-21)28-18-17-26-2/h4-16,26-27H,3,17-18H2,1-2H3/b25-24-
SMILES:
CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC)C3=CC=C(C=C3)O
Molecular Formula:
C25H27NO2
Molecular Weight:
373.5 g/mol
N-Desmethyl-4'-hydroxy Tamoxifen (E/Z Mixture)
CAS No.: 170171-12-7
Cat. No.: VC0023208
Molecular Formula: C25H27NO2
Molecular Weight: 373.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A metabolite of Tamoxifen. |
|---|---|
| CAS No. | 170171-12-7 |
| Molecular Formula | C25H27NO2 |
| Molecular Weight | 373.5 g/mol |
| IUPAC Name | 4-[(Z)-1-[4-[2-(methylamino)ethoxy]phenyl]-1-phenylbut-1-en-2-yl]phenol |
| Standard InChI | InChI=1S/C25H27NO2/c1-3-24(19-9-13-22(27)14-10-19)25(20-7-5-4-6-8-20)21-11-15-23(16-12-21)28-18-17-26-2/h4-16,26-27H,3,17-18H2,1-2H3/b25-24- |
| Standard InChI Key | KLPBCGLMGLFHNY-IZHYLOQSSA-N |
| Isomeric SMILES | CC/C(=C(\C1=CC=CC=C1)/C2=CC=C(C=C2)OCCNC)/C3=CC=C(C=C3)O |
| SMILES | CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC)C3=CC=C(C=C3)O |
| Canonical SMILES | CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC)C3=CC=C(C=C3)O |
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